4-fluoro-3-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide

• IUPAC Name: 4-fluoro-3-methyl-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzenesulfonamide
• InChI: InChI=1S/C19H21FN2O4S/c1-12-9-14(6-7-15(12)20)27(24,25)21-13-5-8-17-16(10-13)22(4)18(23)19(2,3)11-26-17/h5-10,21H,11H2,1-4H3
• InChI Key: FASOKEXIYZPFMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3C)(C)C)F
• Molecular Formula: C19H21FN2O4S
• Molecular Weight: 392.4 g/mol
• CAS No.: 922076-59-3

Description

This compound is a benzenesulfonamide derivative featuring a fused benzo[b][1,4]oxazepin ring system. The structure includes a 4-fluoro-3-methylphenyl sulfonamide group attached to a conformationally constrained oxazepine scaffold with three methyl substituents and a ketone group at the 4-position.

Biological Activity

The compound 4-fluoro-3-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide is a complex organic molecule that has garnered attention in pharmaceutical research due to its potential biological activities. This article delves into the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{19}FN_2O_3$ with a molecular weight of 342.4 g/mol. The structure features a sulfonamide group linked to a fluoro-substituted aromatic system and a tetrahydrobenzo[b][1,4]oxazepin moiety.

Property	Value
Molecular Formula	$C_{19}H_{19}FN_2O_3$
Molecular Weight	342.4 g/mol
CAS Number	921792-40-7
Density	N/A
Boiling Point	N/A
Melting Point	N/A

Antimicrobial Activity

Research indicates that compounds similar to 4-fluoro-3-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide exhibit significant antimicrobial properties. For instance, derivatives of sulfonamides have been shown to possess antibacterial activity against various strains of bacteria. A study highlighted that sulfonamide compounds can inhibit bacterial growth by interfering with folic acid synthesis in microorganisms .

Antitumor Activity

The compound's structural components suggest potential antitumor activity. Research on related pyrazole derivatives has demonstrated their effectiveness in inhibiting cancer cell proliferation. These compounds often target specific kinases involved in cancer cell signaling pathways. For example, some derivatives have been reported to exhibit inhibitory effects on BRAF(V600E) and EGFR kinases .

The biological activity of 4-fluoro-3-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes critical for cell survival and proliferation.
• Interference with Cell Signaling : The compound may disrupt signaling pathways that promote tumor growth.
• Induction of Apoptosis : Evidence suggests that certain derivatives can trigger programmed cell death in malignant cells.

Case Study 1: Antimicrobial Efficacy

In a study assessing the antimicrobial efficacy of sulfonamide derivatives against Escherichia coli and Staphylococcus aureus, it was found that modifications in the aromatic ring significantly enhanced antibacterial activity. The introduction of fluorine atoms was particularly effective in increasing potency .

Case Study 2: Antitumor Activity

A recent investigation into the antitumor properties of structurally similar oxazepin derivatives revealed that these compounds exhibited cytotoxic effects on various cancer cell lines including MCF-7 (breast cancer) and A549 (lung cancer). The study concluded that these compounds could serve as lead compounds for further development in anticancer therapies .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares functional and structural motifs with other sulfonamide derivatives documented in pharmaceutical research. Below is a detailed comparison with two analogous compounds from patent literature ():

Data Table: Key Properties and Structural Features

Compound Name	Molecular Weight	Melting Point (°C)	Key Structural Differences	Potential Applications
4-Fluoro-3-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide	Not reported	Not reported	Benzo[b][1,4]oxazepin core; 3,3,5-trimethyl substituents; ketone at position 4	Hypothetical kinase/GPCR modulation
4-(4-Amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-methylbenzenesulfonamide	589.1	175–178	Chromen-4-one core; pyrazolopyrimidine substituent; fluorophenyl group	Kinase inhibition (implied by scaffold)
2-Fluoro-N-isopropylbenzamide derivative (Example 53)	Not reported	Not reported	Benzamide backbone; isopropyl group; chromen-4-one and pyrazolopyrimidine motifs	Not disclosed

Structural and Functional Insights

Core Heterocycle Differences: The target compound’s benzo[b][1,4]oxazepin core provides a rigid, oxygen-containing heterocycle, which may enhance metabolic stability compared to the chromen-4-one system in the analogous sulfonamide (). Chromen-4-one derivatives are known for π-π stacking interactions in kinase binding pockets, whereas oxazepines may favor hydrogen bonding due to the ketone and ether oxygen atoms .

In contrast, the fluorophenyl and pyrazolopyrimidine groups in the comparator compound () suggest a focus on aromatic stacking and ATP-binding pocket interactions, common in kinase inhibitors like CDK or JAK family targets.

Sulfonamide vs. Benzamide: The sulfonamide group in the target compound offers stronger hydrogen-bond acceptor/donor capacity compared to the N-isopropylbenzamide group in Example 53 (). This difference could influence target selectivity, as sulfonamides often exhibit higher affinity for polar binding sites.

Research Findings and Implications

• Synthetic Challenges : The oxazepine core requires multi-step synthesis, including cyclization and selective methylation, which may limit scalability compared to simpler chromen-based analogs.
• Thermodynamic Stability : Methyl and ketone substituents on the oxazepine ring could reduce ring strain, enhancing stability under physiological conditions.
• Bioactivity Gaps : While the comparator compound in has documented kinase inhibitory activity (implied by pyrazolopyrimidine and chromen motifs), the target compound’s biological profile remains speculative without experimental data.